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Compound of Interest

5-Chloro-3-fluoropyridine-2-
Compound Name:
carboxylic acid

cat. No.: B1589329

Compound Profile and Strategic Importance

5-Chloro-3-fluoropyridine-2-carboxylic acid belongs to a class of highly functionalized
pyridine derivatives. The strategic placement of three distinct functional groups—a carboxylic
acid, a chloro substituent, and a fluoro substituent—on the pyridine scaffold makes it an
exceptionally versatile intermediate. The pyridine ring itself is a prevalent motif in numerous
FDA-approved pharmaceuticals, and the specific halogenation pattern of this molecule offers a
powerful toolkit for molecular design.

The fluorine atom can enhance metabolic stability, binding affinity, and lipophilicity of a final
compound, while the chlorine atom provides a reactive handle for cross-coupling reactions.[1]
The carboxylic acid at the 2-position is primed for amide bond formation, a cornerstone of
medicinal chemistry. This trifecta of functionality allows for sequential, regioselective
modifications, enabling the construction of diverse chemical libraries from a single, advanced
intermediate.

Table 1: Compound Identification
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Identifier Value Source(s)
CAS Number 207994-08-9 [2][3]1[41[5]
Molecular Formula CeHs3CIFNO2 [31[4]
Molecular Weight 175.54 g/mol [2][4]

5-chloro-3-fluoropyridine-2-
IUPAC Name ) ) N/A
carboxylic acid

5-Chloro-3-fluoropicolinic acid,
Synonyms 5-chloro-3-fluoro-2- [4]

Pyridinecarboxylic acid

| SMILES | OC(=0)C1=NC=C(Cl)C=C1F |[2] |
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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